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Compound of Interest

Compound Name: Diphenylpyraline

Cat. No.: B15613785 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of

Diphenylpyraline, a first-generation antihistamine.[1] Adherence to these procedures is

essential for minimizing exposure and ensuring a safe laboratory environment.

Diphenylpyraline hydrochloride is classified as harmful if swallowed and may cause skin and

respiratory irritation.[2][3]

Personal Protective Equipment (PPE)
The selection and proper use of PPE are the final barriers against exposure. The following

table summarizes the recommended PPE for handling Diphenylpyraline.
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Protection Type Recommended Equipment Notes

Eye and Face Protection
Tightly fitting safety goggles or

a face shield.

Must conform to EN 166 (EU)

or NIOSH (US) standards.[4]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).[5] A

disposable gown made of low-

permeability fabric with a solid

front and long sleeves with

tight-fitting cuffs is required.[6]

Double gloving is

recommended when

compounding, administering,

or disposing of the substance.

[6] Gloves should be changed

regularly (e.g., every 30-60

minutes) or immediately if

contaminated or damaged.[7]

Respiratory Protection

For handling powder outside of

a containment system (e.g.,

fume hood), a NIOSH-

approved air-purifying

respirator with a particulate

filter (e.g., N95) is required.[7]

For large spills or situations

with high potential for aerosol

generation, a chemical

cartridge-type respirator may

be necessary.[7]

All personnel requiring

respiratory protection must be

fit-tested and trained in

accordance with OSHA's

Respiratory Protection

Standard.[7]

Quantitative Safety Data
While specific occupational exposure limits (OELs) for Diphenylpyraline have not been

established, it is crucial to handle it as a potent compound and minimize exposure.
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Parameter Value Source

Chemical Name Diphenylpyraline hydrochloride [2]

CAS Number 132-18-3 [2]

Molecular Formula C₁₉H₂₄ClNO [8]

Molecular Weight 317.9 g/mol [8]

GHS Hazard Statement H302: Harmful if swallowed [2][8]

Occupational Exposure Limit

(OEL)
Not Established [9]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is essential to minimize exposure and ensure safety.

1. Engineering Controls:

Always handle Diphenylpyraline in a well-ventilated area, preferably within a certified

chemical fume hood.

Ensure that safety showers and eyewash stations are readily accessible.

2. Safe Handling:

Avoid all contact with skin and eyes.[2]

Do not inhale dust or aerosols.[2]

Wash hands thoroughly with soap and water before and after handling, and before leaving

the laboratory.[2][6]

Do not eat, drink, or smoke in areas where Diphenylpyraline is handled or stored.[2][6]

3. Storage:
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Store in a tightly closed container in a dry and well-ventilated place.[2]

Keep away from strong oxidizing agents.

Emergency Procedures
Spill Response:

Evacuate non-essential personnel from the affected area.

Wear appropriate PPE, including respiratory protection, before attempting cleanup.

Cover the spill with an inert absorbent material (e.g., vermiculite, dry sand).

Collect the absorbed material into a suitable, closed container for disposal.

Clean the spill area thoroughly.

Avoid generating dust during cleanup.[2]

First-Aid Measures:

If Swallowed: Call a POISON CENTER or doctor immediately. Rinse mouth.[2]

If on Skin: Remove contaminated clothing immediately. Rinse skin with plenty of

water/shower.[2]

If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

If in Eyes: Immediately rinse with plenty of water for at least 15 minutes, including under the

eyelids. Seek medical attention.

Disposal Plan
Proper disposal of Diphenylpyraline and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.
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Waste Disposal: Dispose of waste materials at an approved waste disposal plant.[2][3] All

disposals must be in accordance with local, state, and federal regulations.

Contaminated PPE: Used gloves, gowns, and other disposable materials should be placed in

a sealed bag or container and disposed of as chemical waste.

Empty Containers: Scratch out all personal information on the empty medicine packaging to

protect your identity and privacy before disposal.[5]

Visual Workflow for Safe Handling of
Diphenylpyraline
The following diagram illustrates the logical workflow for the safe handling of

Diphenylpyraline, from preparation to disposal.
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Caption: Workflow for Safe Diphenylpyraline Handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b15613785?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

